Cas no 61519-06-0 (Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester)

61519-06-0 structure
Product name:Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester
Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester
- S-(4-cyanophenyl) 4-nonylbenzenecarbothioate
- DTXSID90816652
- 61519-06-0
- S-(4-Cyanophenyl) 4-nonylbenzene-1-carbothioate
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- Inchi: InChI=1S/C23H27NOS/c1-2-3-4-5-6-7-8-9-19-10-14-21(15-11-19)23(25)26-22-16-12-20(18-24)13-17-22/h10-17H,2-9H2,1H3
- InChI Key: GQFMZRNNSCFQHM-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC1=CC=C(C=C1)C(=O)SC2=CC=C(C=C2)C#N
Computed Properties
- Exact Mass: 365.18151
- Monoisotopic Mass: 365.18133566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
- XLogP3: 8.2
Experimental Properties
- PSA: 40.86
Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester Related Literature
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Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Ahmad Reza Moosavi-Zare,Mohammad Ali Zolfigol,Ehsan Noroozizadeh,Mahsa Tavasoli,Vahid Khakyzadeh,Abdolkarim Zare New J. Chem., 2013,37, 4089-4094
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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